Cas no 183279-72-3 (2H-Pyran-2-one,3-(difluoroacetyl)tetrahydro-, (+)- (9CI))

• Product Name: 2H-Pyran-2-one,3-(difluoroacetyl)tetrahydro-, (+)- (9CI)
• CAS No: 183279-72-3
• MF: C₇H₈F₂O₃
• MW: 178.133429527283
• CID: 114036
• PubChem ID: 45080781
• Update Time: 2025-04-18

2H-Pyran-2-one,3-(difluoroacetyl)tetrahydro-, (+)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,3-(difluoroacetyl)tetrahydro-, (+)- (9CI)
• (+)-3-(2,2-Difluoroacetyl)tetrahydro-2H-pyran-2-one
• 3-(2,2-Difluoroacetyl)tetrahydro-2H-pyran-2-one
• 606491-81-0
• 183279-72-3

• Inchi： 1S/C7H8F2O3/c8-6(9)5(10)4-2-1-3-12-7(4)11/h4,6H,1-3H2
• InChI Key： TYCSIVAPYYPNOW-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=O)OCCC1)=O)F

Computed Properties

• Exact Mass: 178.04414
• Monoisotopic Mass: 178.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 43.37